Cas no 220254-34-2 (2-(2S)-2-acetamido-3-methylbutanamidoacetic acid)

• Product Name: 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid
• CAS No: 220254-34-2
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• CID: 5613660
• PubChem ID: 71557387
• Update Time: 2025-05-30

2-(2S)-2-acetamido-3-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 220254-34-2
• EN300-33050590
• 2-[(2S)-2-acetamido-3-methylbutanamido]acetic acid
• 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid

• Inchi： 1S/C9H16N2O4/c1-5(2)8(11-6(3)12)9(15)10-4-7(13)14/h5,8H,4H2,1-3H3,(H,10,15)(H,11,12)(H,13,14)/t8-/m0/s1
• InChI Key： SSRFRJARMZZOGD-QMMMGPOBSA-N
• SMILES： O=C([C@H](C(C)C)NC(C)=O)NCC(=O)O

Computed Properties

• Exact Mass: 216.11100700g/mol
• Monoisotopic Mass: 216.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid

Recent Advances in the Study of 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid (CAS: 220254-34-2)

The compound 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid (CAS: 220254-34-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique peptide-like structure, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biomedical applications.

One of the key findings in recent research is the role of 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid as a potent inhibitor of specific proteases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the active site of these enzymes, leading to a significant reduction in inflammatory markers in preclinical models. The study utilized X-ray crystallography to confirm the binding mode, providing a structural basis for further drug development.

In addition to its inhibitory properties, 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid has been investigated for its potential as a building block in peptide-based therapeutics. Researchers have developed novel synthetic routes to produce this compound with high enantiomeric purity, as reported in a recent issue of Organic & Biomolecular Chemistry. The optimized synthesis not only improves yield but also reduces the environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Another area of interest is the application of this compound in targeted drug delivery systems. A 2024 study highlighted its ability to conjugate with nanoparticles, enhancing the bioavailability and specificity of anticancer drugs. The research, published in ACS Nano, showcased how the compound's structural features facilitate stable conjugation while maintaining the therapeutic efficacy of the payload. This innovation opens new avenues for precision medicine, particularly in oncology.

Despite these advancements, challenges remain in the clinical translation of 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid. Pharmacokinetic studies indicate that further modifications may be required to improve its metabolic stability and reduce off-target effects. Ongoing research aims to address these limitations through rational design and advanced formulation strategies.

In conclusion, 2-(2S)-2-acetamido-3-methylbutanamidoacetic acid (CAS: 220254-34-2) represents a versatile and promising candidate in the realm of chemical biology and drug development. Its dual role as an enzyme inhibitor and a peptide scaffold underscores its potential across multiple therapeutic areas. Future studies will likely focus on refining its properties and expanding its applications, paving the way for novel treatments in inflammation, cancer, and beyond.